5-HT6Receptor
  • WAY-181187 hydrochloride
    WAY-181187 hydrochloride
    • Cat. No.:
    • B105609
    • CAS No.:
    • 554403-08-6
    • Molecular Formula:
    • C15H14Cl2N4O2S2
    • Molecular Weight:
    • 417.3 g/mol
    Description
    2-[1-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonyl]-1H-indol-3-yl]ethylamine Hydrochloride is the HCl salt of 2-[1-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonyl]-1H-indol-3-yl]ethylamine which is a sel...
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  • AVN-101 hydrochloride
    AVN-101 hydrochloride
    • Cat. No.:
    • B605702
    • CAS No.:
    • 1061354-48-0
    • Molecular Formula:
    • C21H25ClN2
    • Molecular Weight:
    • 340.9 g/mol
    Description
    AVN-101 is a very potent 5-HT7 receptor antagonist, with slightly lesser potency toward 5-HT6, 5-HT2A, and 5HT-2C receptors. It is a milti-target drug candidate for the treatment of CNS disorders....
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  • Avn-322
    Avn-322
    • Cat. No.:
    • B605704
    • CAS No.:
    • 1194574-68-9
    • Molecular Formula:
    • C17H20ClN5O2S
    • Molecular Weight:
    • 393.9 g/mol
    Description
    AVN-322 is a 5-hydroxytryptamine subtype 6 receptor (5-HT6) antagonist potentially for the treatment of Alzheimer's disease. 5-HT6R antagonists are shown to improve cognition in animal models of cognitive impai...
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  • AVN-492
    AVN-492
    • Cat. No.:
    • B605705
    • CAS No.:
    • Molecular Formula:
    • C17H21N5O2S
    • Molecular Weight:
    • 359.4 g/mol
    Description
    AVN-492 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT6 (Ki = 0.09 nM). It selectively inhibits the 5-HT6 receptor over the 5-HT2B receptor (IC50s = 0.19 and 268 nM, respectively, in a radioligan...
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  • SB-258585
    SB-258585
    • Cat. No.:
    • B1193474
    • CAS No.:
    • 209480-63-7
    • Molecular Formula:
    • C18H22IN3O3S
    • Molecular Weight:
    • 487.4 g/mol
    Description
    4-iodo-N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide is a member of piperazines.
    is a high affinity ligand at 5-HT(6) receptors;  structure in first source...
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  • BGC20-761
    BGC20-761
    • Cat. No.:
    • B1666944
    • CAS No.:
    • 17375-63-2
    • Molecular Formula:
    • C19H22N2O
    • Molecular Weight:
    • 294.4 g/mol
    Description
    a nootropic agent
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  • Idalopirdine Hydrochloride
    Idalopirdine Hydrochloride
    • Cat. No.:
    • B1674369
    • CAS No.:
    • 467458-02-2
    • Molecular Formula:
    • C20H20ClF5N2O
    • Molecular Weight:
    • 434.8 g/mol
    Description
    Idalopirdine, also known as Lu AE58054 or Iladopirdine, is a potent and selective 5-HT6 receptor antagonist under development by Lundbeck as an augmentation therapy for the treatment of cognitive deficits associ...
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  • WAY-181187
    WAY-181187
    • Cat. No.:
    • B1683081
    • CAS No.:
    • 554403-49-5
    • Molecular Formula:
    • C15H13ClN4O2S2
    • Molecular Weight:
    • 380.9 g/mol
    Description
    WAY-181187 is a potent and selective 5-HT6 receptor agonist. WAY-181187 possesses high affinity binding (2.2 and 4.8 nM, respectively) at the human 5-HT6 receptor and profile as full receptor agonists (WAY-18118...
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  • WAY208466 dihydrochloride
    WAY208466 dihydrochloride
    • Cat. No.:
    • B1683083
    • CAS No.:
    • 1207064-61-6
    • Molecular Formula:
    • C17H20Cl2FN3O2S
    • Molecular Weight:
    • 420.3 g/mol
    Description
    WAY-208466 is a selective 5-HT6 receptor agonist (EC50 = 7.3 nM at the human 5-HT6 receptor). It has been shown to increase cortical GABA levels in rat frontal cortex, producing anxiolytic-like effects in vivo. ...
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  • Cerlapirdine Hydrochloride
    Cerlapirdine Hydrochloride
    • Cat. No.:
    • B10859008
    • CAS No.:
    • 925447-04-7
    • Molecular Formula:
    • C22H24ClN3O3S
    • Molecular Weight:
    • 446.0 g/mol
    Description
    Cerlapirdine Hydrochloride is a useful research compound. Its molecular formula is C22H24ClN3O3S and its molecular weight is 446.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cerlapirdin...
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